Cas no 1119452-00-4 (1-(6-Chloro-1,3-benzoxazol-2-yl)piperidin-4-amine hydrochloride)

• Product Name: 1-(6-Chloro-1,3-benzoxazol-2-yl)piperidin-4-amine hydrochloride
• CAS No: 1119452-00-4
• MF: C₁₂H₁₄ClN₃O
• MW: 251.712061405182
• CID: 1075124
• PubChem ID: 25219087
• Update Time: 2025-05-21

1-(6-Chloro-1,3-benzoxazol-2-yl)piperidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(6-Chloro-1,3-benzoxazol-2-yl)piperidin-4-amine hydrochloride
• CS-0339354
• SCHEMBL24462170
• 1119452-00-4
• 1-(6-Chlorobenzo[d]oxazol-2-yl)piperidin-4-amine
• STK502732
• AKOS002659226
• 1-(6-chloro-1,3-benzoxazol-2-yl)piperidin-4-amine

• MDL： MFCD12030743
• Inchi： 1S/C12H14ClN3O/c13-8-1-2-10-11(7-8)17-12(15-10)16-5-3-9(14)4-6-16/h1-2,7,9H,3-6,14H2
• InChI Key： HGCUOEKJTZXVMN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)OC(=N2)N1CCC(CC1)N

Computed Properties

• Exact Mass: 251.0825398g/mol
• Monoisotopic Mass: 251.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 1-(6-Chloro-1,3-benzoxazol-2-yl)piperidin-4-amine hydrochloride

Introduction to 1-(6-Chloro-1,3-benzoxazol-2-yl)piperidin-4-amine hydrochloride (CAS No. 1119452-00-4)

1-(6-Chloro-1,3-benzoxazol-2-yl)piperidin-4-amine hydrochloride, identified by the CAS number 1119452-00-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoxazole derivatives, which are well-documented for their diverse biological activities. The structural framework of this molecule incorporates a piperidine ring linked to a benzoxazole moiety, with a chloro substituent at the 6-position of the benzoxazole ring and an amine group at the 4-position of the piperidine ring. The hydrochloride salt form enhances its solubility and stability, making it more suitable for various experimental applications.

The benzoxazole core is a prominent scaffold in medicinal chemistry due to its ability to interact with multiple biological targets. Specifically, derivatives of benzoxazole have been extensively studied for their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The presence of the chloro group in 1-(6-Chloro-1,3-benzoxazol-2-yl)piperidin-4-amine hydrochloride introduces additional reactivity and may influence its binding affinity to biological receptors. This feature makes it a valuable candidate for structure-activity relationship (SAR) studies aimed at optimizing pharmacological properties.

Recent advancements in drug discovery have highlighted the importance of multitarget-directed ligands (MTDLs), which can modulate multiple biological pathways simultaneously. The piperidine moiety in this compound is known to enhance metabolic stability and improve oral bioavailability, which are critical factors in drug design. The combination of the benzoxazole and piperidine rings in 1-(6-Chloro-1,3-benzoxazol-2-yl)piperidin-4-amine hydrochloride suggests potential applications in developing novel therapeutics for complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

One of the most compelling aspects of this compound is its potential as an inhibitor of protein-protein interactions (PPIs). PPIs play a crucial role in many cellular processes, and targeting these interactions has emerged as a promising strategy in drug development. The unique structural features of 1-(6-Chloro-1,3-benzoxazol-2-yl)piperidin-4-amine hydrochloride, particularly the amine group at the 4-position of the piperidine ring, may facilitate binding to specific PPIs. This capability is particularly relevant given the growing recognition that many diseases involve dysregulated protein-protein interactions.

In vitro studies have begun to explore the pharmacological profile of 1-(6-Chloro-1,3-benzoxazol-2-yl)piperidin-4-amine hydrochloride. Initial results indicate that it exhibits moderate affinity for certain kinases and may possess inhibitory activity against specific signaling pathways implicated in cancer progression. For instance, preliminary data suggest that this compound can modulate the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. Additionally, its interaction with other targets such as tyrosine kinases has been under investigation, as these enzymes are frequently dysregulated in various malignancies.

The hydrochloride salt form of this compound not only improves solubility but also enhances its pharmacokinetic properties. This is particularly important for therapeutic applications where bioavailability and tissue distribution are critical factors. The stability of 1-(6-Chloro-1,3-benzoxazol-2-yl)piperidin-4-amine hydrochloride under various storage conditions has also been assessed, demonstrating its suitability for long-term use in research settings.

Future directions in the study of 1-(6-Chloro-1,3-benzoxazol-2-y)piperidin -4 -amine hydrochloride include further optimization through medicinal chemistry approaches. Structural modifications aimed at enhancing potency, selectivity, and pharmacokinetic profiles are likely to be explored. Additionally, preclinical studies are planned to evaluate its safety and efficacy in animal models before potential translation to human trials.

The broader significance of this compound lies in its contribution to the growing library of benzoxazole derivatives being investigated for therapeutic applications. As our understanding of disease mechanisms continues to evolve, compounds like 1-(6-Chloro -1 ,3 -benz ox az ol -2 -y l)piper idin -4 -amin e hy droch lor ide will play an increasingly important role in developing next-generation treatments. Their unique structural features and demonstrated biological activities make them attractive candidates for further exploration in both academic research and industrial drug development pipelines.